Cas no 1353966-46-7 (6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride)

• Product Name: 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride
• CAS No: 1353966-46-7
• MF: C₁₄H₂₆ClN₅
• MW: 299.84274148941
• CID: 2091329
• PubChem ID: 66570143
• Update Time: 2025-08-05

6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride
• DB-237215
• AKOS024463887
• 1353966-46-7
• 6-[4-(aminomethyl)piperidin-1-yl]-N,N-diethylpyrimidin-4-amine;hydrochloride
• [6-(4-Aminomethyl-piperidin-1-yl)-pyrimidin-4-yl]-diethyl-amine hydrochloride
• 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-aminehydrochloride
• 6-[4-(AMINOMETHYL)PIPERIDIN-1-YL]-N,N-DIETHYLPYRIMIDIN-4-AMINE HYDROCHLORIDE

• MDL： MFCD21098868
• Inchi： 1S/C14H25N5.ClH/c1-3-18(4-2)13-9-14(17-11-16-13)19-7-5-12(10-15)6-8-19;/h9,11-12H,3-8,10,15H2,1-2H3;1H
• InChI Key： OGDWQESGWBPCCI-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(N=CN=2)N(CC)CC)CCC(CN)CC1

Computed Properties

• Exact Mass: 299.1876735g/mol
• Monoisotopic Mass: 299.1876735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Additional information on 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride

CAS No. 1353966-46-7: A Comprehensive Overview of 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride

The compound CAS No. 1353966-46-7, also known as 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and therapeutic potential. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its structural properties and functional applications.

Structurally, the molecule features a pyrimidine ring system, which serves as a central scaffold for various functional groups. The presence of a piperidine moiety at the 6-position introduces significant steric and electronic effects, influencing the compound's interactions with biological targets. Additionally, the N,N-diethylamino group at the 4-position contributes to the molecule's lipophilicity and bioavailability, making it an attractive candidate for drug development. The hydrochloride salt form ensures optimal solubility and stability under physiological conditions.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. For instance, research published in the Journal of Medicinal Chemistry demonstrated that CAS No. 1353966-46-7 exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's pathology. Furthermore, computational docking studies revealed that the compound binds effectively to AChE's active site, suggesting a promising therapeutic profile.

Beyond its enzymatic inhibitory properties, this compound has also been explored for its potential as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is associated with various cancers and inflammatory disorders. Preclinical data indicate that CAS No. 1353966-46-7 demonstrates selective inhibition of mitogen-activated protein kinase (MAPK) pathways, which are often hyperactivated in cancer cells. These findings underscore its potential as a chemotherapeutic agent with minimal off-target effects.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring via cyclization reactions and the subsequent introduction of functional groups through nucleophilic substitutions or coupling reactions. Recent optimizations in reaction conditions have significantly improved yields and reduced production costs, making large-scale synthesis more feasible.

In terms of pharmacokinetics, studies conducted in preclinical models reveal favorable absorption profiles and moderate clearance rates. The compound exhibits good bioavailability when administered orally, which is advantageous for drug delivery purposes. However, further investigations are required to assess its long-term toxicity profile and suitability for chronic administration.

The development of this compound has also been facilitated by advancements in computational chemistry tools such as molecular dynamics simulations and quantum mechanics calculations. These tools have provided deeper insights into the compound's conformational flexibility and receptor binding modes, enabling rational design strategies for improving its efficacy and selectivity.

In conclusion, CAS No. 1353966-46-7, or 6-(4-(Aminomethyl)piperidin-1-yl)-N,N-diethylpyrimidin-4-amine hydrochloride, represents a promising lead compound with broad applications in drug discovery. Its unique structural features, coupled with emerging research findings, position it as a valuable asset in addressing unmet medical needs across multiple therapeutic areas.